Cas no 1805131-61-6 (2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol)

• Product Name: 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol
• CAS No: 1805131-61-6
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4963350
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)6-2-5(16(18)19)1-4(3-17)7(6)9(13,14)15/h1-2,17H,3H2
• InChI Key： IFEFLCXSPSCCAA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(=CC=1CO)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 289.01736199 g/mol
• Monoisotopic Mass: 289.01736199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.13
• XLogP3: 2.6
• Topological Polar Surface Area: 66

Additional information on 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol

Introduction to 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol (CAS No. 1805131-61-6)

2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1805131-61-6, this compound represents a derivative of nitrobenzene, featuring two trifluoromethyl groups at the 2 and 3 positions, which contribute to its distinct chemical behavior and reactivity. The presence of a hydroxyl group at the 5 position further enhances its utility in synthetic chemistry and drug development.

The structural features of 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol make it a valuable intermediate in the synthesis of more complex molecules. The trifluoromethyl groups are known for their ability to modulate the electronic properties of aromatic systems, often enhancing binding affinity and metabolic stability in drug candidates. This characteristic is particularly relevant in the design of bioactive molecules where fine-tuning of physicochemical properties is crucial.

In recent years, there has been a growing interest in nitroaromatic compounds as pharmacophores due to their diverse biological activities. The nitro group in 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol can be further functionalized through reduction or other chemical transformations, allowing for the creation of a wide range of derivatives with tailored properties. Such modifications are essential for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have explored its use as a building block in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in generating analogs with anti-inflammatory, anticancer, and antimicrobial properties. The trifluoromethyl substitution pattern is particularly noteworthy, as it has been shown to improve the metabolic stability of drug molecules by resisting oxidative degradation.

The synthetic pathways for preparing 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol involve multi-step organic reactions that require careful optimization to ensure high yield and purity. Common methods include nitration of pre-existing aromatic precursors followed by selective fluorination. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to introduce the trifluoromethyl groups efficiently. These synthetic strategies highlight the compound's importance as a versatile intermediate in industrial-scale chemical production.

From a computational chemistry perspective, the electronic structure of 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into how the presence of electron-withdrawing groups like nitro and trifluoromethyl affects molecular orbitals and reactivity. Such information is critical for designing experiments aimed at modifying or enhancing the compound's biological activity.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential as lead compounds for new drugs. For example, modifications at the hydroxyl group can yield ether or ester functionalities that improve solubility in aqueous environments. Additionally, exploring different substitution patterns on the aromatic ring may lead to compounds with enhanced binding affinity to biological targets such as enzymes or receptors.

In conclusion, 2,3-Bis(trifluoromethyl)-5-nitrobenzyl alcohol (CAS No. 1805131-61-6) represents a fascinating compound with broad applications in synthetic chemistry and drug development. Its unique structural features—particularly the combination of nitro and trifluoromethyl groups—make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new synthetic methodologies and biological activities associated with this molecule, its significance in pharmaceutical innovation is likely to grow even further.